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Compound of Interest

Compound Name: NPD4928

Cat. No.: B14755025

Get Quote

Researchers and drug development professionals handling NPD4928 must adhere to stringent

disposal procedures to ensure laboratory safety and environmental protection. While a specific,

publicly available Safety Data Sheet (SDS) detailing the disposal of NPD4928 is not readily

found, manufacturer guidance from Cayman Chemical explicitly states that the compound

should be considered hazardous.[1][2] The complete SDS is provided to institutions upon

purchase, and users are mandated to review it before handling the compound.[1][2]

In the absence of immediate access to the specific SDS for NPD4928, and as a matter of best

practice for all research chemicals, a conservative approach to disposal is required. The

following procedures, based on general principles of hazardous waste management, should be

followed.

Immediate Safety and Handling Considerations
NPD4928 is a solid compound that is sparingly soluble in DMSO and slightly soluble in

acetonitrile.[1] It is an inhibitor of ferroptosis suppressor protein 1 (FSP1) and an enhancer of

ferroptosis.[3] Due to its biological activity, it is crucial to avoid ingestion, inhalation, and contact

with eyes and skin.[1][2] Thorough washing after handling is essential.[1][2]

Key Handling and Storage Data:
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Parameter Information Source

Formulation A solid [1][3]

Storage -20°C [1]

Solubility

Sparingly soluble in DMSO (1-

10 mg/ml), Slightly soluble in

acetonitrile (0.1-1 mg/ml)

[1]

Hazard Warning

Should be considered

hazardous until further

information is available.

[1][2]

Step-by-Step Disposal Protocol
The proper disposal of NPD4928, treated as a hazardous chemical waste, involves a multi-step

process to ensure the safety of laboratory personnel and compliance with environmental

regulations.

Consult the Safety Data Sheet (SDS): The primary and most crucial step is to locate and

thoroughly review the SDS provided by the manufacturer (Cayman Chemical). This

document contains specific instructions for the disposal of NPD4928. If the SDS is not

readily available, contact the supplier to obtain a copy.

Characterize the Waste: Identify all components of the waste stream. This includes the

NPD4928 compound itself, any solvents used to dissolve it (e.g., DMSO, acetonitrile), and

any contaminated materials such as pipette tips, gloves, and empty containers.

Segregate the Waste: Do not mix NPD4928 waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management guidelines. It is

generally recommended to collect waste in a designated, compatible, and properly labeled

container.

Containerization:

Use a chemically resistant container with a secure lid.
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("NPD4928"), the solvent(s) used, and the approximate concentration.

Ensure the container is in good condition and free from leaks.

Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

This area should be under the control of the laboratory personnel and away from general

laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks or spills.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EH&S) department or a licensed professional waste disposal service to arrange for

the pickup and disposal of the hazardous waste. Do not attempt to dispose of NPD4928
down the drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

NPD4928.
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NPD4928 Disposal Workflow

Start: Need to dispose of NPD4928 waste

Locate and review the specific
Safety Data Sheet (SDS) for NPD4928

Contact the supplier (Cayman Chemical)
to obtain the SDS

SDS not available

Characterize the waste stream
(NPD4928, solvents, contaminated materials)

SDS available

Segregate NPD4928 waste from
other chemical waste

Use a labeled, compatible container
for waste collection

Store waste in a designated
satellite accumulation area

Arrange for pickup and disposal by
EH&S or a licensed contractor

End: Safe and compliant disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of NPD4928.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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